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Compound of Interest

Compound Name: D-Mannitol-2-13C

Cat. No.: B15139572

D-Mannitol-2-13C: A Technical Guide for
Researchers

This technical guide provides an in-depth overview of the physical and chemical characteristics
of D-Mannitol-2-13C, a stable isotope-labeled sugar alcohol. It is intended for researchers,
scientists, and drug development professionals utilizing this compound in metabolic research,
as a diagnostic tool, or as an internal standard in analytical assays.

Core Physical and Chemical Properties

D-Mannitol-2-13C is a derivative of D-Mannitol where the carbon atom at the C-2 position is
replaced with a 3C isotope. This isotopic labeling provides a distinct mass signature, enabling
its use as a tracer in various biological and chemical studies.

Table 1: General and Physical Properties of D-Mannitol-2-13C
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Property

Value

Reference

Chemical Name

(2R,3S,4R,5R)-hexane-
1,2,3,4,5,6-hexol-2-13C

[1]

Synonyms Mannitol-2-13C, Mannite-2-13C [2]
CAS Number 287100-69-0 [1]I3]
Molecular Formula C513CH1406 [3]
Molecular Weight 183.16 g/mol [1][3]
Appearance White cr;I/staIIine powder or )
free-flowing granules
Melting Point 167-170 °C (lit.) [1]
Odor Odorless [4]
Taste Sweetish [4]

Isotopic Purity

Typically 299 atom % 3C

Table 2: Spectroscopic and Analytical Data of D-Mannitol (as a reference)
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Property Description Reference

Chemical shifts at
approximately 65.92, 71.92,
and 73.49 ppm. The specific
13C NMR (D20) ) [5][6]
shift for the 3C labeled C-2
would be significantly

enhanced.

Complex multiplet signals
H NMR (DMSO-d6) [6]
between 3.38 and 4.42 ppm.

Characteristic peaks around
3400 cm™1 (O-H stretching),

Infrared (IR) Spectrum [7]
and between 2903-2956 cm™1

(C-H stretching).

Fragmentation pattern of the
unlabeled D-Mannitol. The

Mass Spectrum (EI) ] [8]
labeled compound will show a

corresponding mass shift.

Applications in Research and Development

The primary utility of D-Mannitol-2-13C lies in its application as a stable isotope tracer. Its non-
radioactive nature makes it a safe alternative to radiolabeled compounds for in vivo studies.

» Metabolic Flux Analysis (MFA): D-Mannitol-2-13C can be used as a tracer to investigate
cellular metabolism.[2] By tracking the incorporation of the 3C label into various metabolites,
researchers can elucidate metabolic pathways and quantify fluxes through different routes.[2]
This is particularly valuable in cancer research and in the study of metabolic diseases.[1][9]

« Intestinal Permeability Assessment: A significant application of 13C-labeled mannitol is in the
in vivo assessment of intestinal permeability, often referred to as the "leaky gut" test.[10][11]
Unlabeled mannitol is frequently present in the diet, leading to high baseline levels in urine
which can interfere with test accuracy.[11] The use of 13C-mannitol allows for clear
differentiation from dietary mannitol, providing a more sensitive and reliable measure of gut
permeability.[10][11]
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« Internal Standard: Due to its distinct mass, D-Mannitol-2-13C is an excellent internal
standard for the quantitative analysis of unlabeled mannitol in complex biological matrices by
techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS).[2]

Experimental Protocols
Quantification of **C-Mannitol in Urine for Intestinal
Permeability Studies

This protocol is adapted from methodologies for measuring urinary saccharides to assess
intestinal permeability.

Objective: To quantify the amount of orally administered D-Mannitol-2-13C excreted in urine
using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Materials:

e D-Mannitol-2-13C

 Urine collection containers

o Centrifuge

e HPLC-grade water and methanol

e Ammonium acetate

« Internal standard (e.g., 33Ces-Mannitol)

e HPLC system coupled with a tandem mass spectrometer (MS/MS)
e Analytical column suitable for sugar analysis

Procedure:

o Sample Collection: Following oral administration of a known dose of D-Mannitol-2-13C, collect
urine over a specified period (e.g., 6 hours). Record the total volume.
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e Sample Preparation:

o

Thaw frozen urine samples at room temperature.

o Vortex to ensure homogeneity.

o Centrifuge at approximately 4000 x g for 5 minutes to pellet any precipitates.

o Transfer a 50 pL aliquot of the supernatant to a clean microcentrifuge tube.

o Add 950 pL of a solution containing the internal standard in 50% methanol.

o Vortex thoroughly.

o Centrifuge again at high speed (e.g., 10,000 x g) for 5 minutes.

o Transfer the supernatant to an HPLC vial for analysis.

e HPLC-MS/MS Analysis:

o HPLC Conditions:

Column: A column suitable for polar compound separation, such as an amide-based
column.

= Mobile Phase A: Water with 0.1% formic acid.

= Mobile Phase B: Acetonitrile with 0.1% formic acid.

» Gradient: A suitable gradient to ensure separation from other urinary components.

» Flow Rate: Typically 0.2-0.5 mL/min.

Injection Volume: 5-10 pL.

o MS/MS Conditions:

» |onization Mode: Electrospray lonization (ESI), typically in negative mode.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

= Scan Type: Multiple Reaction Monitoring (MRM).

= MRM Transitions: Monitor the specific precursor-to-product ion transition for D-Mannitol-
2-13C and the internal standard. For example, for a singly labeled mannitol, the
precursor ion [M-H]~ would be m/z 182.1. The product ions would be determined by

fragmentation experiments.
e Data Analysis:

o Generate a standard curve using known concentrations of D-Mannitol-2-13C.

o Quantify the concentration in the urine samples by comparing the peak area ratio of the
analyte to the internal standard against the standard curve.

o Calculate the total amount of D-Mannitol-2-13C excreted and express it as a percentage of

the administered dose.

Visualizations of Experimental Workflows
General Workflow for **C-Metabolic Flux Analysis (MFA)
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Caption: A generalized workflow for a $3C-Metabolic Flux Analysis experiment.
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Caption: Workflow for assessing intestinal permeability using D-Mannitol-2-13C.

Safety and Handling

D-Mannitol is generally considered a safe and non-hazardous substance.[12] However, as with
any chemical, appropriate laboratory safety practices should be followed.

Table 3: Safety and Handling Information for D-Mannitol
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Aspect Recommendation Reference

Safety glasses, gloves, and a

) ) lab coat are recommended. In
Personal Protective Equipment

case of dust generation, a dust  [13][14]
(PPE)

mask (e.g., N95) should be
used.

Avoid generating dust. Use in
Handling a well-ventilated area. Avoid [12][13][14]
contact with skin and eyes.

Store in a cool, dry, well-
ventilated place in a tightly

Storage _ [12][15]
sealed container. Keep away

from strong oxidizing agents.

First Aid (Inhalation) Move to fresh air. [14]
First Aid (Skin Contact) Wash with soap and water. [14]
) ) Rinse thoroughly with plenty of
First Aid (Eye Contact) . [14]
water.

Rinse mouth with water.
) ) ) Ingestion of large amounts
First Aid (Ingestion) ) ] [14]
may cause gastrointestinal

upset.

Use water, dry chemical,
] o carbon dioxide, or alcohol-
Fire Fighting . _ [12]
resistant foam. It is a

combustible solid.

Dispose of in accordance with
Disposal local, state, and federal [14]

regulations.

This document is intended for informational purposes only and does not replace a formal safety
data sheet (SDS). Always refer to the SDS provided by the supplier for complete safety
information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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